Cas no 37113-42-1 (2'-Deoxy-6-methylthioguanosine)

• Product Name: 2'-Deoxy-6-methylthioguanosine
• CAS No: 37113-42-1
• MF: C₁₁H₁₅N₅O₃S
• MW: 297.333500146866
• CID: 921975
• PubChem ID: 297251
• Update Time: 2025-10-28

2'-Deoxy-6-methylthioguanosine Chemical and Physical Properties

Names and Identifiers

• NSC 168219
• 9-(2-Deoxy-beta-D-erythro-pentofuranosyl)-6-(methylthio)-9H-purin-2-amine
• 2-(2-deoxypentofuranosyl)-1,2,4-triazine-3,5(2h,4h)-dione
• 2'-Deoxy-6-azauridine
• 2'-deoxy-6-methylthioguanosine
• 2-deoxy-6-methylthioguanosine
• 6'-aza-2'deoxyuridine
• 6-aza-2'-deoxyuridine
• 6-Azauridine deoxyribonucleoside
• AC1L402V
• AC1Q6EYZ
• AR-1C6689
• NSC101589
• S-methylthiodeoxyguanosine
• DTXSID90958283
• 5-[2-amino-6-(methylsulfanyl)-9H-purin-9-yl]-2-(hydroxymethyl)oxolan-3-ol
• NSC168220
• SCHEMBL14156815
• 61552-45-2
• 9-(2-Deoxypentofuranosyl)-6-(methylsulfanyl)-3,9-dihydro-2H-purin-2-imine
• 37113-42-1
• NSC-168220
• NSC168219
• NSC-168219
• 9H-Purin-2-amine, hemihydrate
• 2'-Deoxy-6-methylthioguanosine

• Inchi： 1S/C11H15N5O3S/c1-20-10-8-9(14-11(12)15-10)16(4-13-8)7-2-5(18)6(3-17)19-7/h4-7,17-18H,2-3H2,1H3,(H2,12,14,15)
• InChI Key： HCCOXCDCIWQBMD-UHFFFAOYSA-N
• SMILES： S(C)C1C2=C(N=C(N)N=1)N(C=N2)C1CC(C(CO)O1)O

Computed Properties

• Exact Mass: 297.08956053g/mol
• Monoisotopic Mass: 297.08956053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 145Ų

Experimental Properties

• Density: 1.85±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.36 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleosides Purine 2'-deoxyribonucleosides

Additional information on 2'-Deoxy-6-methylthioguanosine

2'-Deoxy-6-Methylthioguanosine: A Comprehensive Overview

2'-Deoxy-6-methylthioguanosine (CAS No. 37113-42-1) is a nucleoside analog with unique chemical properties that have garnered significant attention in the fields of biochemistry, pharmacology, and molecular biology. This compound is characterized by its methylthio group substitution at the sixth position of the guanine base, which imparts distinct functional and structural features compared to its natural counterparts. The compound has been extensively studied for its potential applications in antiviral therapy, cancer treatment, and as a building block in nucleic acid chemistry.

The synthesis of 2'-deoxy-6-methylthioguanosine involves a multi-step process that typically begins with the isolation of guanosine or its derivatives. The introduction of the methylthio group at the sixth position is achieved through a combination of enzymatic and chemical modifications. This process ensures the stability and bioavailability of the compound, making it suitable for various biological assays and therapeutic applications. Recent advancements in synthetic methodologies have further enhanced the efficiency and scalability of producing this compound, paving the way for large-scale manufacturing.

One of the most notable aspects of 2'-deoxy-6-methylthioguanosine is its role in antiviral research. Studies have demonstrated that this compound exhibits potent inhibitory activity against several RNA and DNA viruses, including herpes simplex virus (HSV) and human immunodeficiency virus (HIV). The mechanism of action involves interference with viral replication by incorporating into viral nucleic acids, thereby disrupting essential processes such as transcription and translation. These findings have positioned 2'-deoxy-6-methylthioguanosine as a promising candidate for the development of novel antiviral therapies.

In addition to its antiviral properties, 2'-deoxy-6-methylthioguanosine has also shown potential in cancer treatment. Preclinical studies have revealed that this compound can selectively target cancer cells by inhibiting key enzymes involved in nucleotide metabolism. The selective toxicity observed in these studies suggests that 2'-deoxy-6-methylthioguanosine could serve as a foundation for developing targeted anticancer agents with reduced systemic toxicity compared to conventional chemotherapeutic drugs.

Recent research has also explored the use of 2'-deoxy-6-methylthioguanosine in nucleic acid chemistry and molecular biology. Its unique chemical structure allows for efficient incorporation into oligonucleotides, making it a valuable tool in the design of antisense oligonucleotides and RNA interference (RNAi) agents. These applications highlight the versatility of 2'-deoxy-6-methylthioguanosine as both a therapeutic agent and a research reagent.

The pharmacokinetic and pharmacodynamic properties of 2'-deoxy-6-methylthioguanosine have been extensively characterized in preclinical models. Studies indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are critical for its potential translation into clinical use. Furthermore, ongoing clinical trials are evaluating the safety and efficacy of 2'-deoxy-6-methylthioguanosine in treating various viral infections and malignancies.

In conclusion, 2'-deoxy-6-methylthioguanosine (CAS No. 37113-42-1) is a versatile nucleoside analog with significant potential in multiple therapeutic areas. Its unique chemical properties, combined with recent advancements in synthetic methodologies and biological applications, underscore its importance as a valuable tool in modern medicine. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, 2'-deoxy-6-methylthioguanosine is poised to play a pivotal role in the development of innovative treatments for viral infections, cancer, and other diseases.